5-Bromo-2-hydroxy-3-methoxybenzaldehyde
Cat. No. B183005
M. Wt: 231.04 g/mol
InChI Key: MMFKBTPDEVLIOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07259266B2
Procedure details
The solution of 2-hydroxy-3-methoxybenzaldehyde (10.0 g, 65.79 mmole) in acetic acid (50 mL) was cooled to 0° C. (ice bath). Bromine (12.55 g, 78.95 mmole) was added dropwise to above solution, which was allowed to stir for 2 hours. The reaction was warmed to room temperature and diluted with water (100 mL). A light brown precipitate was formed. The solid was filtered and washed with water (50 mL). The filtrate was dried on high vacuum to give a light brown solid (12.2 g, 80.0%): GCMS m/z 231.0 (M+). 1H NMR (CDCl3/400 MHz) 10.97 (s, 1H), 9.82 (s, 1H), 7.29 (s, 1H), 7.15 (s, 1H), 3.89 (m, 3H).
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[C:9]([O:10][CH3:11])=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=[O:5].[Br:12]Br>C(O)(=O)C.O>[Br:12][C:7]1[CH:8]=[C:9]([O:10][CH3:11])[C:2]([OH:1])=[C:3]([CH:6]=1)[CH:4]=[O:5]
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Inputs
Step One
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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OC1=C(C=O)C=CC=C1OC
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Two
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Name
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Quantity
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12.55 g
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Type
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reactant
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Smiles
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BrBr
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Step Three
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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to stir for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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A light brown precipitate was formed
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FILTRATION
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Type
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FILTRATION
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Details
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The solid was filtered
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WASH
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Type
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WASH
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Details
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washed with water (50 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The filtrate was dried on high vacuum
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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BrC=1C=C(C(=C(C=O)C1)O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.2 g | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 80.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
